Cas no 2171849-02-6 (ethyl 9,9-dimethyl-4-azatricyclo6.1.1.0,2,6decane-2-carboxylate)

Ethyl 9,9-dimethyl-4-azatricyclo[6.1.1.0²,⁶]decane-2-carboxylate is a structurally complex bicyclic amine derivative with a rigid tricyclic framework. Its unique steric and electronic properties make it a valuable intermediate in organic synthesis, particularly for the development of pharmacologically active compounds. The ethyl ester moiety enhances solubility and reactivity, facilitating further functionalization. The 9,9-dimethyl substitution contributes to increased stability, while the azatricyclic core offers potential for stereoselective transformations. This compound is of interest in medicinal chemistry for its potential as a scaffold in the design of CNS-targeting molecules or chiral ligands. Its high purity and well-defined structure ensure reproducibility in research applications.

ethyl 9,9-dimethyl-4-azatricyclo6.1.1.0,2,6decane-2-carboxylate structure

2171849-02-6 structure

Product Name:ethyl 9,9-dimethyl-4-azatricyclo6.1.1.0,2,6decane-2-carboxylate

CAS No:2171849-02-6

MF:C₁₄H₂₃NO₂

MW:237.33792424202

CID:5902243

PubChem ID:165527408

Update Time:2025-06-14

ethyl 9,9-dimethyl-4-azatricyclo6.1.1.0,2,6decane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- ethyl 9,9-dimethyl-4-azatricyclo6.1.1.0,2,6decane-2-carboxylate
- ethyl 9,9-dimethyl-4-azatricyclo[6.1.1.0,2,6]decane-2-carboxylate
- 2171849-02-6
- EN300-1461529
- Inchi： 1S/C14H23NO2/c1-4-17-12(16)14-8-15-7-10(14)5-9-6-11(14)13(9,2)3/h9-11,15H,4-8H2,1-3H3
- InChI Key： WIOUUNMXPVPMRA-UHFFFAOYSA-N
- SMILES： O(CC)C(C12CNCC1CC1CC2C1(C)C)=O

Computed Properties

Exact Mass: 237.172878976g/mol
Monoisotopic Mass: 237.172878976g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 352
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 4
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 38.3Å²

ethyl 9,9-dimethyl-4-azatricyclo6.1.1.0,2,6decane-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1461529-1.0g	ethyl 9,9-dimethyl-4-azatricyclo[6.1.1.0,2,6]decane-2-carboxylate	2171849-02-6	1g	$0.0	2023-06-06
Enamine	EN300-1461529-50mg	ethyl 9,9-dimethyl-4-azatricyclo[6.1.1.0,2,6]decane-2-carboxylate	2171849-02-6	50mg	$983.0	2023-09-29
Enamine	EN300-1461529-100mg	ethyl 9,9-dimethyl-4-azatricyclo[6.1.1.0,2,6]decane-2-carboxylate	2171849-02-6	100mg	$1031.0	2023-09-29
Enamine	EN300-1461529-250mg	ethyl 9,9-dimethyl-4-azatricyclo[6.1.1.0,2,6]decane-2-carboxylate	2171849-02-6	250mg	$1078.0	2023-09-29
Enamine	EN300-1461529-500mg	ethyl 9,9-dimethyl-4-azatricyclo[6.1.1.0,2,6]decane-2-carboxylate	2171849-02-6	500mg	$1124.0	2023-09-29
Enamine	EN300-1461529-1000mg	ethyl 9,9-dimethyl-4-azatricyclo[6.1.1.0,2,6]decane-2-carboxylate	2171849-02-6	1000mg	$1172.0	2023-09-29
Enamine	EN300-1461529-2500mg	ethyl 9,9-dimethyl-4-azatricyclo[6.1.1.0,2,6]decane-2-carboxylate	2171849-02-6	2500mg	$2295.0	2023-09-29
Enamine	EN300-1461529-5000mg	ethyl 9,9-dimethyl-4-azatricyclo[6.1.1.0,2,6]decane-2-carboxylate	2171849-02-6	5000mg	$3396.0	2023-09-29
Enamine	EN300-1461529-10000mg	ethyl 9,9-dimethyl-4-azatricyclo[6.1.1.0,2,6]decane-2-carboxylate	2171849-02-6	10000mg	$5037.0	2023-09-29

ethyl 9,9-dimethyl-4-azatricyclo6.1.1.0,2,6decane-2-carboxylate Related Literature

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2. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

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Additional information on ethyl 9,9-dimethyl-4-azatricyclo6.1.1.0,2,6decane-2-carboxylate

Exploring Ethyl 9,9-dimethyl-4-azatricyclo[6.1.1.0,2,6]decane-2-carboxylate (CAS No. 2171849-02-6): Properties, Applications, and Innovations

The compound ethyl 9,9-dimethyl-4-azatricyclo[6.1.1.0,2,6]decane-2-carboxylate (CAS No. 2171849-02-6) is a structurally unique molecule that has garnered attention in pharmaceutical and material science research. Its complex tricyclic framework, featuring a nitrogen-containing heterocycle and an ester functional group, makes it a versatile intermediate for synthetic applications. Researchers are particularly interested in its potential as a building block for bioactive molecules, given its rigid scaffold and tunable reactivity.

In recent years, the demand for novel heterocyclic compounds like ethyl 9,9-dimethyl-4-azatricyclo[6.1.1.0,2,6]decane-2-carboxylate has surged due to their role in drug discovery. The compound’s CAS No. 2171849-02-6 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and catalysis. Its structural features align with trends in fragment-based drug design, where small, rigid molecules are used to target protein binding sites with high precision.

From a synthetic perspective, the ethyl ester group in this compound offers opportunities for further derivatization, such as hydrolysis to carboxylic acids or transesterification. These transformations are critical for optimizing drug-like properties, a topic widely discussed in AI-driven drug development forums. Computational tools, including molecular docking and QSAR modeling, are increasingly applied to predict the bioactivity of derivatives derived from this scaffold.

Beyond pharmaceuticals, CAS No. 2171849-02-6 has potential in advanced material science. Its rigid, three-dimensional structure could contribute to the development of high-performance polymers or liquid crystals, addressing industry needs for thermally stable materials. Researchers are also exploring its use in supramolecular chemistry, where its nitrogen atom may participate in hydrogen bonding networks.

Environmental and regulatory considerations are another hotspot. The compound’s green synthesis pathways are under investigation to align with sustainable chemistry principles. Questions like “Is ethyl 9,9-dimethyl-4-azatricyclo[6.1.1.0,2,6]decane-2-carboxylate biodegradable?” or “What are its eco-friendly alternatives?” frequently appear in search queries, highlighting public interest in green alternatives.

In summary, ethyl 9,9-dimethyl-4-azatricyclo[6.1.1.0,2,6]decane-2-carboxylate (CAS No. 2171849-02-6) represents a multifaceted compound with applications spanning drug discovery, material engineering, and sustainable chemistry. Its continued study promises to unlock innovations at the intersection of molecular design and industrial utility.